Cas no 3161-92-0 (1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI))

• Product Name: 1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI)
• CAS No: 3161-92-0
• MF: C₂₀H₁₄N₂NaO₆S₂
• MW: 465.454733371735
• CID: 311889
• PubChem ID: 54603024
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI)
• sodium,4-[(4-sulfonaphthalen-1-yl)diazenyl]naphthalene-1-sulfonic acid
• 4,4'-azo-bis-naphthalene-1-sulfonic acid , disodium-compound
• 4,4'-Azo-bis-naphthalin-1-sulfonsaeure, Dinatrium-Verbindung
• Cuba Orange
• NSC80899
• sodium;4-[(4-sulfonaphthalen-1-yl)diazenyl]naphthalene-1-sulfonic acid
• 3161-92-0
• NSC-80899
• DTXSID10713497

• Inchi： 1S/C20H14N2O6S2.Na/c23-29(24,25)19-11-9-17(13-5-1-3-7-15(13)19)21-22-18-10-12-20(30(26,27)28)16-8-4-2-6-14(16)18;/h1-12H,(H,23,24,25)(H,26,27,28);/q;+1/b22-21+;
• InChI Key： MCDVXSIEKJHWRS-QUABFQRHSA-N
• SMILES： S(C1C=CC(=C2C=CC=CC2=1)/N=N/C1C=CC(=C2C=CC=CC2=1)S(=O)(=O)O)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 442.02942
• Monoisotopic Mass: 465.019097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 778
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150

Experimental Properties

• Density: 1.55
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.714
• PSA: 133.46
• LogP: 7.06340